4-(3-Bromobenzoyl)oxane
Overview
Description
4-(3-Bromobenzoyl)oxane is a chemical compound with the molecular formula C12H13BrO2 . It has a molecular weight of 269.14 .
Molecular Structure Analysis
The molecular structure of 4-(3-Bromobenzoyl)oxane consists of 29 bonds in total: 16 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 aromatic ketone, and 1 aliphatic ether .Scientific Research Applications
Synthesis of 1,3,4-Oxadiazoles
4-(3-Bromobenzoyl)oxane is used as an intermediate in the synthesis of 1,3,4-oxadiazoles, which are heterocyclic compounds with a wide range of biological activities. The conventional method involves the condensation of acid hydrazides with carboxylic acids, where 4-(3-Bromobenzoyl)oxane can be utilized to introduce bromophenyl groups into the oxadiazole ring .
Antimicrobial Agents
Compounds derived from 4-(3-Bromobenzoyl)oxane have been evaluated for their antimicrobial properties. For instance, 2-[3-(4-bromophenyl)propan-3-one]-5-(substituted phenyl)-1,3,4-oxadiazoles show promising results against various bacterial strains, making them potential candidates for drug development .
Anti-inflammatory and Analgesic Applications
The bromophenyl moiety of 4-(3-Bromobenzoyl)oxane is significant in the development of anti-inflammatory and analgesic agents. By synthesizing derivatives that incorporate this structure, researchers can create compounds with reduced ulcerogenic effects and enhanced therapeutic profiles .
Radical Scavenging Activity
Bromophenol analogs, which can be synthesized using 4-(3-Bromobenzoyl)oxane, exhibit superior efficacy as radical scavengers. These compounds are particularly effective in lipid solutions and can be more potent than traditional antioxidants like Ascorbic Acid (AsA) .
Safety and Hazards
properties
IUPAC Name |
(3-bromophenyl)-(oxan-4-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrO2/c13-11-3-1-2-10(8-11)12(14)9-4-6-15-7-5-9/h1-3,8-9H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGGIVCZHXGWJPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(=O)C2=CC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Bromobenzoyl)oxane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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